Cas no 39992-64-8 (2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexane-1,3-dione)

• Product Name: 2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexane-1,3-dione
• CAS No: 39992-64-8
• MF: C₁₅H₁₆O₄
• MW: 260.285144805908
• CID: 1511944
• PubChem ID: 217992
• Update Time: 2025-04-21

2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-methoxyphenyl)-2-oxoethyl]cyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2-(2-(4-methoxyphenyl)-2-oxoethyl)-
• DTXSID00193047
• 2-[2-(4-methoxyphenyl)-2-oxoethyl]-1,3-cyclohexanedione
• 39992-64-8
• BRN 5054866
• 2-[2-(4-Methoxyphenyl)-2-oxoethyl ]-1,3-cyclohexanedione
• 2-p-Methoxyphenacylcyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2-p-methoxyphenacyl-
• DB-260557

• Inchi： 1S/C15H16O4/c1-19-11-7-5-10(6-8-11)15(18)9-12-13(16)3-2-4-14(12)17/h5-8,12H,2-4,9H2,1H3
• InChI Key： CDGMHSBSEMTFNG-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1CC(C1C=CC(=CC=1)OC)=O)=O

Computed Properties

• Exact Mass: 260.10488
• Monoisotopic Mass: 260.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.44